molecular formula C8H7NO2 B8715247 1H-2,3-Benzoxazin-4(3H)-one

1H-2,3-Benzoxazin-4(3H)-one

Cat. No. B8715247
M. Wt: 149.15 g/mol
InChI Key: IRFHDKSYZZGBKY-UHFFFAOYSA-N
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Description

1H-2,3-Benzoxazin-4(3H)-one is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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properties

Product Name

1H-2,3-Benzoxazin-4(3H)-one

Molecular Formula

C8H7NO2

Molecular Weight

149.15 g/mol

IUPAC Name

1H-2,3-benzoxazin-4-one

InChI

InChI=1S/C8H7NO2/c10-8-7-4-2-1-3-6(7)5-11-9-8/h1-4H,5H2,(H,9,10)

InChI Key

IRFHDKSYZZGBKY-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C(=O)NO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

This reaction was run in the same manner as Example 6, Part B, using 52.5 grams (0.169 mole) of methyl 1-(phthalimidooxymethyl)benzoate and 17.0 grams (0.34 mole) of hydrazine hydrate in 800 ml of methanol to give 5.4 grams of 1H-2,3-benzoxazin-4(3H)-one; m.p. 123°-125° C.
Name
methyl 1-(phthalimidooxymethyl)benzoate
Quantity
52.5 g
Type
reactant
Reaction Step One
Quantity
17 g
Type
reactant
Reaction Step Two
Quantity
800 mL
Type
solvent
Reaction Step Three

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